2-[3-(6-Methoxypyridin-3-yl)pyrrolidin-3-yl]ethanol

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-[3-(6-methoxypyridin-3-yl)pyrrolidin-3-yl]ethanol
• InChI: InChI=1S/C12H18N2O2/c1-16-11-3-2-10(8-14-11)12(5-7-15)4-6-13-9-12/h2-3,8,13,15H,4-7,9H2,1H3
• InChI Key: RXPMMGWCBOBBAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C2(CCNC2)CCO

Description

2-[3-(6-Methoxypyridin-3-yl)pyrrolidin-3-yl]ethanol is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1.50 g (5.39 mmol) of ethyl[3-(6-methoxypyridin-3-yl)-5-oxopyrrolidin-3-yl]acetate obtained in stage 4.2, in solution in 90 ml of anhydrous tetrahydrofuran, are introduced into a 250 ml round-bottomed flask at ambient temperature. 2.046 g (53.90 mmol) of lithium aluminum hydride are added portionwise and the resulting mixture is subsequently stirred at ambient temperature for 3 hours. The mixture is subsequently hydrolyzed with a saturated aqueous sodium sulfate solution, filtered through celite and concentrated under reduced pressure. The residue obtained is purified by chromatography on a column of silica gel, elution being carried out with a mixture of chloroform, methanol and aqueous ammonia in the proportions 90/10/1, to provide 0.41 g of the desired compound in the form of a yellow wax.